Cas no 2034364-21-9 (N-(2-(1H-indol-3-yl)ethyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide)

• Product Name: N-(2-(1H-indol-3-yl)ethyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide
• CAS No: 2034364-21-9
• MF: C₂₂H₂₅N₃O₃
• MW: 379.45220541954
• CID: 5550705
• PubChem ID: 91815407
• Update Time: 2025-11-07

N-(2-(1H-indol-3-yl)ethyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1H-indol-3-yl)ethyl]-6-(oxan-4-ylmethoxy)pyridine-3-carboxamide
• AKOS026689850
• 2034364-21-9
• N-[2-(1H-indol-3-yl)ethyl]-6-[(oxan-4-yl)methoxy]pyridine-3-carboxamide
• N-(2-(1H-indol-3-yl)ethyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide
• F6475-4639

• Inchi： 1S/C22H25N3O3/c26-22(23-10-7-17-13-24-20-4-2-1-3-19(17)20)18-5-6-21(25-14-18)28-15-16-8-11-27-12-9-16/h1-6,13-14,16,24H,7-12,15H2,(H,23,26)
• InChI Key： YBUNDDIBDWLJNI-UHFFFAOYSA-N
• SMILES： O1CCC(COC2C=CC(=CN=2)C(NCCC2=CNC3C=CC=CC2=3)=O)CC1

Computed Properties

• Exact Mass: 379.18959167g/mol
• Monoisotopic Mass: 379.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.2Ų

Additional information on N-(2-(1H-indol-3-yl)ethyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide

N-(2-(1H-indol-3-yl)ethyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide: A Comprehensive Overview

The compound CAS No 2034364-21-9, also known as N-(2-(1H-indol-3-yl)ethyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide, is a complex organic molecule with significant potential in various fields, particularly in pharmacology and medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in modulating cellular processes, making it a valuable subject for further research and development.

The molecular structure of N-(2-(1H-indol-3-yl)ethyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide consists of three primary components: an indole moiety, a tetrahydropyran ring, and a nicotinamide group. The indole group, derived from tryptophan, is known for its versatility in biological systems. The tetrahydropyran ring adds stability and enhances the molecule's pharmacokinetic properties, while the nicotinamide group contributes to its ability to interact with specific cellular targets. These structural elements collectively contribute to the compound's unique bioactivity and therapeutic potential.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No 2034364-21. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only improve yield but also ensure the purity of the final product, which is crucial for its application in preclinical studies.

In terms of pharmacological activity, N-(2-(1H-indol)-6-methoxy-nicotinamide has shown promising results in vitro and in vivo models. Studies have demonstrated its ability to modulate key signaling pathways involved in inflammation, neurodegeneration, and cancer progression. For instance, research published in 2023 revealed that this compound exhibits potent anti-inflammatory effects by inhibiting COX enzymes. Additionally, it has been found to possess neuroprotective properties, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's.

The bioavailability and metabolic stability of CAS No 2034364 are critical factors influencing its therapeutic potential. Recent pharmacokinetic studies have shown that the compound exhibits favorable absorption profiles and moderate clearance rates. These characteristics suggest that it could be suitable for oral administration, a preferred route for many therapeutic agents. Furthermore, ongoing research is focused on understanding the metabolic pathways of this compound to optimize its efficacy and minimize adverse effects.

One of the most exciting developments involving N-(indolylethyl)-methoxynicotinamide is its potential application in targeted drug delivery systems. Researchers are exploring the use of this compound as a carrier for delivering therapeutic agents to specific tissues or cells. Its ability to penetrate cellular membranes efficiently makes it an ideal candidate for this purpose. Preliminary results from these studies are highly encouraging and pave the way for future clinical applications.

In conclusion, CAS No 2034364, or N-(indolylethyl)-methoxynicotinamide, represents a significant advancement in medicinal chemistry. Its unique structure, combined with promising biological activities and favorable pharmacokinetic properties, positions it as a valuable tool in drug discovery and development. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs and improving patient outcomes.